Manganese-52

• CAS No.: 14092-99-0
• Molecular Formula: Mn
• Molecular Weight: 51.94556 g/mol
• IUPAC Name: manganese-52
• InChI: InChI=1S/Mn/i1-3
• InChI Key: PWHULOQIROXLJO-OIOBTWANSA-N
• SMILES: [Mn]
• Isomeric SMILES: [52Mn]
• Synonyms: 52Mn radioisotope; Manganese-52; Mn-52 radioisotope

Description

Manganese-52, also known as this compound, is a useful research compound. Its molecular formula is Mn and its molecular weight is 51.94556 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A reaction mixture was prepared by using the recovered precipitate according to the procedures of (2). The concentrations of the respective components at the initiation of the reaction were 1,139 mM of fumaric acid, 570 mM of 2-hydroxypropylenediamine, 570 mM of the recovered manganese (II) (concentration in terms of manganese), 56 mM of S,S-HPDDS and 10 g/l of strain cells (in terms of dry weight), and the reaction mixture was subjected to a reaction in the same manner as in (2) above. At the time of the reaction mixture preparation, to a brown (due presumably to an oxidation of manganese) suspension resulting from an addition of recovered manganese and fumaric acid to water, was added sodium sulfite powder (about 5% by mole relative to manganese) until a color turned pink, then 2-hydroxypropylenediamine and 7.5N NaOH were added, the resulting mixture was adjusted to pH 7.5 and was allowed to react in the same manner as in (2) above.